(7R,8R,9S,13S,14S,17S)-7-[11-(4-(125I)Iodanylphenoxy)undecyl]-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
(7R,8R,9S,13S,14S,17S)-7-[11-(4-(125I)Iodanylphenoxy)undecyl]-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
Brand Name:
Vulcanchem
CAS No.:
132054-36-5
VCID:
VC0237190
InChI:
InChI=1S/C35H49IO3/c1-35-21-20-31-30-17-14-28(37)24-26(30)23-25(34(31)32(35)18-19-33(35)38)11-9-7-5-3-2-4-6-8-10-22-39-29-15-12-27(36)13-16-29/h12-17,24-25,31-34,37-38H,2-11,18-23H2,1H3/t25-,31-,32+,33+,34-,35+/m1/s1/i36-2
SMILES:
CC12CCC3C(C1CCC2O)C(CC4=C3C=CC(=C4)O)CCCCCCCCCCCOC5=CC=C(C=C5)I
Molecular Formula:
C22H24D5NO2
Molecular Weight:
642.7 g/mol
(7R,8R,9S,13S,14S,17S)-7-[11-(4-(125I)Iodanylphenoxy)undecyl]-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
CAS No.: 132054-36-5
Main Products
VCID: VC0237190
Molecular Formula: C22H24D5NO2
Molecular Weight: 642.7 g/mol
![(7R,8R,9S,13S,14S,17S)-7-[11-(4-(125I)Iodanylphenoxy)undecyl]-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol - 132054-36-5](/images/no_structure.jpg)
| CAS No. | 132054-36-5 |
|---|---|
| Product Name | (7R,8R,9S,13S,14S,17S)-7-[11-(4-(125I)Iodanylphenoxy)undecyl]-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol |
| Molecular Formula | C22H24D5NO2 |
| Molecular Weight | 642.7 g/mol |
| IUPAC Name | (7R,8R,9S,13S,14S,17S)-7-[11-(4-(125I)iodanylphenoxy)undecyl]-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C35H49IO3/c1-35-21-20-31-30-17-14-28(37)24-26(30)23-25(34(31)32(35)18-19-33(35)38)11-9-7-5-3-2-4-6-8-10-22-39-29-15-12-27(36)13-16-29/h12-17,24-25,31-34,37-38H,2-11,18-23H2,1H3/t25-,31-,32+,33+,34-,35+/m1/s1/i36-2 |
| Standard InChIKey | PUATYBXLOTXELQ-ZBOICZJLSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)[C@@H](CC4=C3C=CC(=C4)O)CCCCCCCCCCCOC5=CC=C(C=C5)[125I] |
| SMILES | CC12CCC3C(C1CCC2O)C(CC4=C3C=CC(=C4)O)CCCCCCCCCCCOC5=CC=C(C=C5)I |
| Canonical SMILES | CC12CCC3C(C1CCC2O)C(CC4=C3C=CC(=C4)O)CCCCCCCCCCCOC5=CC=C(C=C5)I |
| Synonyms | (125I)IPUE2 7 alpha-(11-(4-(125I)iodophenoxy)undecyl)-17 beta-estradiol 7-(11-(4-iodophenoxy)undecyl)-17-estradiol IPUE2 |
| PubChem Compound | 67398 |
| Last Modified | Nov 11 2021 |
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